Cas no 59944-76-2 (Thieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: Thieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 59944-76-2
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD07371381
• CID: 820552
• PubChem ID: 7162095
• Update Time: 2025-05-25

Thieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carboxythieno[2,3-b]pyridine
• Thieno[2,3-b]pyridine-2-carboxylic acid
• THIENO[2,3-B]PYRIDINE-2-CARBOXYLICACID
• XGCSHAYMNOFFNA-UHFFFAOYSA-N
• SBB089541
• PB30897
• VP11663
• RP03154
• CM10774
• AK161700
• thiopheno[2,3-b]pyridine-2-carboxylic acid
• ST24050165
• Y9581
• HIENO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID
• J
• J-524926
• Z1201624090
• EN300-248266
• thieno[2,3-b]pyridine-2-carboxylic acid, AldrichCPR
• 9P-510S
• CHEBI:195134
• CS-0043678
• DB-027539
• DTXSID90428153
• SCHEMBL844336
• AKOS000732794
• 59944-76-2
• SY101364
• MFCD07371381

• MDL： MFCD07371381
• Inchi： 1S/C8H5NO2S/c10-8(11)6-4-5-2-1-3-9-7(5)12-6/h1-4H,(H,10,11)
• InChI Key： XGCSHAYMNOFFNA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 311-312 ºC
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.731
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 78.43000
• LogP: 1.99450
• Vapor Pressure: No data available

Thieno[2,3-b]pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[2,3-b]pyridine-2-carboxylic acid

Thieno[2,3-b]pyridine-2-carboxylic Acid: A Comprehensive Overview

Thieno[2,3-b]pyridine-2-carboxylic acid, with the CAS number 59944-76-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule features a thienopyridine ring system fused with a pyridine ring, making it a unique structure with potential applications in drug design and material science.

The synthesis of thieno[2,3-b]pyridine-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable approach involves the cyclization of appropriately substituted precursors under controlled conditions. This has been extensively documented in recent studies, where researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of biological activity, thieno[2,3-b]pyridine-2-carboxylic acid has shown promising results in various assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its role in anticancer drug development. Recent research has also highlighted its ability to modulate ion channels, making it a candidate for neuroprotective agents.

The structural uniqueness of thieno[2,3-b]pyridine-2-carboxylic acid allows for extensive functionalization, which can further enhance its biological properties. By introducing substituents at specific positions on the ring system, researchers can tailor the molecule's pharmacokinetic profile and bioavailability. This approach has been successfully employed in developing analogs with improved potency and selectivity. For example, the substitution of a methyl group at position 4 has been shown to significantly increase the compound's solubility and stability.

In the realm of material science, thieno[2,3-b]pyridine-2-carboxylic acid has found applications as a building block for advanced materials. Its aromaticity and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Recent studies have explored its integration into polymer frameworks for flexible electronics, where it contributes to enhanced charge transport properties. Furthermore, its ability to form self-assembled monolayers has opened avenues for its use in nanotechnology applications.

The environmental impact of thieno[2,3-b]pyridine-2-carboxylic acid is another area of growing interest. Researchers have evaluated its biodegradability and toxicity under various conditions. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms when exposed at environmentally relevant concentrations. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, thieno[2,3-b]pyridine-2-carboxylic acid, with CAS number 59944-76-2, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and diverse biological activities make it a valuable tool in drug discovery and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.